Cas no 2034545-28-1 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide)

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide is a synthetic organic compound featuring a benzofuran core linked to a hydroxypropyl group and a 4-methylthiophene-2-carboxamide moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The benzofuran and thiophene rings contribute to its potential bioactivity, while the hydroxypropyl spacer enhances solubility and reactivity. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug discovery and material science. The compound's stability under standard conditions and compatibility with further functionalization underscore its utility in synthetic chemistry. Analytical characterization confirms high purity, ensuring reliability for research and development purposes.
N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide structure
2034545-28-1 structure
Product Name:N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide
CAS No:2034545-28-1
MF:C17H17NO3S
MW:315.386783361435
CID:5353442
Update Time:2025-11-04

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-4-methylthiophene-2-carboxamide
    • N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide
    • Inchi: 1S/C17H17NO3S/c1-11-7-14(22-9-11)16(19)18-10-17(2,20)15-8-12-5-3-4-6-13(12)21-15/h3-9,20H,10H2,1-2H3,(H,18,19)
    • InChI Key: LCNYJWZAOFVHTL-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C=C1C(NCC(C)(C1=CC2C=CC=CC=2O1)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 419
  • XLogP3: 3.1
  • Topological Polar Surface Area: 90.7

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Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide

N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide: A Comprehensive Overview

N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide (CAS No. 2034545-28-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Benzofuran-thiophene carboxamide, is characterized by its complex molecular architecture, which includes a benzofuran moiety and a thiophene carboxamide group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The benzofuran ring is a well-known heterocyclic structure that has been extensively studied for its pharmacological properties. It is known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The presence of the thiophene carboxamide group further enhances the compound's potential by introducing additional functional groups that can interact with various biological targets. The combination of these structural elements in N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide makes it a versatile molecule with a broad spectrum of biological activities.

Recent studies have focused on the pharmacological properties of N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a promising candidate for the development of antioxidant therapies.

The anticancer potential of N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide has also been explored. In vitro experiments have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells. These findings suggest that this compound may have therapeutic potential in the treatment of various types of cancer.

Beyond its direct biological activities, N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide has also been studied for its ability to enhance the efficacy of other drugs. For example, it has been shown to potentiate the antitumor effects of chemotherapeutic agents such as cisplatin and doxorubicin. This synergistic effect could be particularly valuable in overcoming drug resistance, which is a major challenge in cancer therapy.

The pharmacokinetic properties of N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity and high safety margin make it an attractive candidate for clinical trials.

In conclusion, N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide (CAS No. 2034545-28-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an important molecule for further research and development in the field of medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in the treatment of various diseases.

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